Cas no 1541020-00-1 (Cyclobutyl(2,6-difluorophenyl)methanone)

• Product Name: Cyclobutyl(2,6-difluorophenyl)methanone
• CAS No: 1541020-00-1
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• MDL: MFCD21117566
• CID: 5638473
• PubChem ID: 64981950
• Update Time: 2025-06-13

Cyclobutyl(2,6-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS014312400
• DTXSID901264531
• Methanone, cyclobutyl(2,6-difluorophenyl)-
• 1541020-00-1
• CS-0244556
• EN300-2818889
• cyclobutyl-(2,6-difluorophenyl)methanone
• cyclobutyl(2,6-difluorophenyl)methanone
• Cyclobutyl(2,6-difluorophenyl)methanone

• MDL： MFCD21117566
• Inchi： 1S/C11H10F2O/c12-8-5-2-6-9(13)10(8)11(14)7-3-1-4-7/h2,5-7H,1,3-4H2
• InChI Key： AYMCDVRBYWWKLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1CCC1)=O)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 251.6±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclobutyl(2,6-difluorophenyl)methanone

Introduction to Cyclobutyl(2,6-difluorophenyl)methanone (CAS No. 1541020-00-1)

Cyclobutyl(2,6-difluorophenyl)methanone, identified by its Chemical Abstracts Service (CAS) number 1541020-00-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ketone derivative exhibits a unique structural framework characterized by a cyclobutyl group attached to a carbonyl moiety, which is further linked to a 2,6-difluorophenyl substituent. The presence of fluorine atoms at the para positions of the phenyl ring introduces distinct electronic and steric properties, making this molecule a valuable candidate for various synthetic applications and potential therapeutic developments.

The molecular structure of Cyclobutyl(2,6-difluorophenyl)methanone contributes to its reactivity and utility in chemical synthesis. The cyclobutyl ring provides rigidity, influencing the conformational preferences of the molecule, while the electron-withdrawing nature of the 2,6-difluorophenyl group enhances its participation in electrophilic aromatic substitution reactions. This combination makes it an attractive intermediate in the preparation of more complex heterocyclic compounds and functionalized molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. The fluorine atoms in Cyclobutyl(2,6-difluorophenyl)methanone not only improve lipophilicity but also modulate binding interactions with biological targets. This has led to its exploration in the design of novel drug candidates targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of Cyclobutyl(2,6-difluorophenyl)methanone is its potential as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated its utility in synthesizing molecules that interact with proteases and kinases, which are critical targets in oncology research. The rigid cyclobutyl moiety often enhances binding affinity by restricting conformational flexibility, while the electron-deficient 2,6-difluorophenyl group provides a scaffold for further derivatization.

The synthesis of Cyclobutyl(2,6-difluorophenyl)methanone typically involves multi-step organic reactions, often starting from commercially available precursors such as cyclobutanone and 2,6-difluorobenzaldehyde. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently. The introduction of fluorine atoms requires careful control of reaction conditions to avoid unwanted side products, highlighting the compound's synthetic challenge but also its synthetic elegance.

Recent advancements in computational chemistry have further illuminated the properties of Cyclobutyl(2,6-difluorophenyl)methanone. Molecular modeling studies suggest that this compound may exhibit favorable interactions with biological receptors due to its optimized shape and electronic distribution. These insights have guided experimental efforts toward designing more potent and selective analogs for drug development.

The pharmaceutical industry has taken note of the potential applications of fluorinated ketones like Cyclobutyl(2,6-difluorophenyl)methanone. Several academic groups and biotechnology companies are investigating its derivatives as leads for new therapeutics. Preliminary results indicate promising activity against resistant bacterial strains and certain types of cancer cells. The ability to fine-tune biological activity through structural modifications makes this compound a cornerstone in modern drug discovery efforts.

Moreover, the environmental impact of fluorinated compounds has been a topic of discussion. While fluorine atoms enhance drug efficacy, their persistence in the environment raises concerns about long-term ecological effects. However, responsible chemical synthesis practices aim to minimize waste and optimize yields, ensuring that the benefits outweigh potential risks.

In conclusion,Cyclobutyl(2,6-difluorophenyl)methanone (CAS No. 1541020-00-1) represents a fascinating intersection of structural complexity and functional diversity. Its unique properties make it indispensable in synthetic chemistry and pharmaceutical research alike. As scientists continue to explore new frontiers in drug development,Cyclobutyl(2,6-difluorophenyl)methanone will undoubtedly play a pivotal role in shaping future therapeutic strategies.